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Compound of Interest

Compound Name: Cyanogen iodide

Cat. No.: B3343156

Cyanogen iodide (ICN) is a highly toxic and volatile chemical compound. It is important to be
aware of its properties and the necessary safety precautions.

Properties:
» Appearance: White, crystalline solid with a pungent odor.

 Volatility: It readily sublimes at room temperature, meaning it can turn into a gas, which
poses a significant inhalation risk.

o Reactivity: It can react violently with certain substances and can be unstable, especially
when heated.

Health Hazards:

o Toxicity: Cyanogen iodide is poisonous if inhaled, swallowed, or absorbed through the skin.
It functions as a cyanide agent, interfering with the body's ability to use oxygen.

o Symptoms of Exposure: Exposure can cause a range of symptoms, including dizziness,
headache, nausea, vomiting, rapid breathing, and convulsions. In severe cases, it can lead
to loss of consciousness, respiratory failure, and death.

e [rritant: It is also a severe irritant to the eyes, skin, and respiratory tract.

Safety Precautions and Personal Protective Equipment (PPE):
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» Engineering Controls: All work with cyanogen iodide must be conducted in a well-ventilated
chemical fume hood to prevent the inhalation of its vapors.

» Personal Protective Equipment (PPE):

o Respiratory Protection: A full-face respirator with a cartridge appropriate for cyanides and
acid gases should be worn.

o Eye Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-
toe shoes are required. In some situations, a full chemical-resistant suit may be necessary.

First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Handling and Storage:

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed, light-resistant container.
It should be stored away from incompatible materials such as acids and bases.

o Handling: Avoid creating dust or allowing the substance to sublime into the work area. Use
appropriate tools to handle the solid material.

Below is a diagram illustrating the general safety workflow when handling highly toxic
chemicals like cyanogen iodide.
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General Safety Workflow for Handling Toxic Chemicals
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Caption: General safety workflow for handling toxic chemicals.
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For any work involving hazardous materials, always consult the specific Safety Data Sheet
(SDS) for the chemical and follow all institutional and regulatory guidelines.

 To cite this document: BenchChem. [Safety and Hazard Information for Cyanogen lodide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343156#laboratory-preparation-of-cyanogen-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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